Cas no 1824299-54-8 (5-Ethynyl-2-fluoro-pyridine)

• Product Name: 5-Ethynyl-2-fluoro-pyridine
• CAS No: 1824299-54-8
• MF: C₇H₄FN
• MW: 121.111764907837
• MDL: MFCD13175289
• CID: 5182106
• Update Time: 2026-03-05

5-Ethynyl-2-fluoro-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl-2-fluoro-pyridine

• MDL： MFCD13175289
• Inchi： 1S/C7H4FN/c1-2-6-5-9-4-3-7(6)8/h1,3-5H
• InChI Key： XNEJYQBJFDDHRH-UHFFFAOYSA-N
• SMILES： C1=NC=CC(F)=C1C#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Ethynyl-2-fluoro-pyridine

Comprehensive Overview of 5-Ethynyl-2-fluoro-pyridine (CAS No. 1824299-54-8)

5-Ethynyl-2-fluoro-pyridine (CAS No. 1824299-54-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an ethynyl group at the 5-position and a fluoro substituent at the 2-position of the pyridine ring, making it a versatile intermediate for cross-coupling reactions and click chemistry applications. Its molecular formula, C₇H₄FN, and molecular weight of 121.11 g/mol, along with its high purity (>98%), make it a valuable building block in synthetic chemistry.

In recent years, the demand for fluorinated pyridines like 5-Ethynyl-2-fluoro-pyridine has surged, driven by their role in the development of PET imaging probes and bioconjugation techniques. Researchers frequently search for "5-Ethynyl-2-fluoro-pyridine synthesis" or "CAS 1824299-54-8 applications" to explore its potential in drug discovery and material science. The compound's ability to participate in Sonogashira coupling and Huisgen cycloaddition reactions has made it a hotspot for designing novel small-molecule inhibitors and fluorescent labels.

One of the trending topics in organic chemistry is the use of alkyne-functionalized pyridines for targeted drug delivery. 5-Ethynyl-2-fluoro-pyridine is often discussed in forums and publications focusing on "bioorthogonal chemistry" and "precision medicine." Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) enables seamless integration into biomolecular scaffolds, addressing challenges in cancer therapeutics and diagnostic imaging.

From an industrial perspective, CAS 1824299-54-8 is classified as a high-value specialty chemical. Suppliers and manufacturers emphasize its low toxicity profile and stability under ambient conditions, which are critical for large-scale applications. Searches like "buy 5-Ethynyl-2-fluoro-pyridine" or "1824299-54-8 supplier" reflect its commercial relevance. Additionally, its role in catalysis and polymer chemistry aligns with the growing interest in sustainable synthetic methods and green chemistry.

In summary, 5-Ethynyl-2-fluoro-pyridine (CAS No. 1824299-54-8) stands at the intersection of innovation and practicality. Its applications span from medicinal chemistry to advanced materials, making it a compound of choice for researchers tackling global health challenges and technological advancements. As the scientific community continues to explore its potential, this fluorinated pyridine derivative is poised to remain a key player in cutting-edge research.